3-[5-(1-isopropyl-3-pyrrolidinyl)-1,2,4-oxadiazol-3-yl]pyridazine

• IUPAC Name: 5-(1-propan-2-ylpyrrolidin-3-yl)-3-pyridazin-3-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C13H17N5O/c1-9(2)18-7-5-10(8-18)13-15-12(17-19-13)11-4-3-6-14-16-11/h3-4,6,9-10H,5,7-8H2,1-2H3
• InChI Key: WHRBRZPTPPXDSR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC(C1)C2=NC(=NO2)C3=NN=CC=C3
• Molecular Formula: C13H17N5O
• Molecular Weight: 259.31 g/mol

Description

3-[5-(1-isopropyl-3-pyrrolidinyl)-1,2,4-oxadiazol-3-yl]pyridazine is a useful research compound. Its molecular formula is C13H17N5O and its molecular weight is 259.31 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 259.14331018 g/mol and the complexity rating of the compound is 301. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

• The synthesis of heterocyclic compounds, including pyrazolo[3,4-d]pyridazines and pyrrolidino[3,4-d]isoxazolines, is achieved through various chemical reactions, highlighting the structural diversity and potential for generating novel molecules with significant properties (Zohdi, Osman, & Abdelhamid, 1997).

Anticancer and Antimicrobial Activities

• A series of 1,3,4-oxadiazoles, thiadiazoles, and triazoles demonstrated significant in vitro anticancer activity against various human cancer cell lines, with some compounds exhibiting potent cytotoxicity, suggesting their potential as anticancer agents (Abdo & Kamel, 2015).
• The antimicrobial activity of new 1,2,4-triazoles derived from isonicotinic acid hydrazide was studied, showing good to moderate activity against selected microbes, which points to the potential of these compounds in developing new antimicrobial agents (Bayrak et al., 2009).

Molecular Interactions and Mechanisms

• Research on imidazo[4,5-c]pyridines and imidazo[4,5-b]pyridines explored their potential as anticancer agents, discussing the synthesis routes and biological studies which indicated a lesser activity compared to some known compounds but provided insights into molecular interactions and mechanisms (Temple et al., 1987).

Antimycobacterial Activity

• The study on substituted isosteres of pyridine- and pyrazinecarboxylic acids against Mycobacterium tuberculosis documented the synthesis of compounds with documented activity, offering a basis for developing new antimycobacterial agents (Gezginci, Martin, & Franzblau, 1998).

Heterocyclic Chemistry Overview

• A comprehensive examination of heterocyclic chemistry, including pyrroles, thiophenes, furans, and oxadiazoles, among others, provides a fundamental understanding of the synthetic strategies and potential applications of these compounds in various scientific domains (Davies, 1992).